1-(Cyclobutylmethyl)cyclopropanecarboxylic acid
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Overview
Description
Synthesis Analysis
The synthesis of cyclopropanecarboxylic acid typically involves the reaction of dihalocarbenes with olefins to form cyclopropanes, which can then be oxidized to give the carboxylic acid . The reaction involves an initial addition of the carbene to the double bond of the olefin, followed by an intramolecular rearrangement to produce the cyclopropane . Further, the oxidation step converts the cyclopropane to the final product, cyclopropanecarboxylic acid .Scientific Research Applications
Enzymatic Inhibition
Cyclopropane-containing compounds, such as Cyclopropane-1,1-dicarboxylic acid (CDA) and trans-2-Phenylcyclopropane-1-carboxylic acid (PCCA), have been studied for their inhibitory effects on apple 1-aminocyclopropane-1-carboxylic acid oxidase. These compounds, due to their structural similarity to 1-aminocyclopropane-1-carboxylic acid (ACC), can inhibit the production of wound ethylene in tomato fruit discs, demonstrating their potential in regulating ethylene-related physiological processes in plants (Dourtoglou & Koussissi, 2000).
Synthesis Methodologies
1,1-Cyclopropanedimethanol, a derivative closely related to cyclopropane carboxylic acids, has been synthesized from diethyl malonate through a process involving C-hydrocarbylation, showcasing the utility of cyclopropane derivatives in organic synthesis (Qiu Fei, 2009). Moreover, the synthesis of 1-(diethoxyphosphoryl)cyclopropanecarboxylates demonstrates the versatility of cyclopropane-containing compounds in creating complex organic molecules with potential applications in various chemical industries (Krawczyk et al., 2010).
Plant Physiology and Agronomy
The role of 1-aminocyclopropane-1-carboxylic acid (ACC), a compound structurally related to 1-(Cyclobutylmethyl)cyclopropanecarboxylic acid, in plant physiology, particularly in ethylene biosynthesis and signaling, has been extensively studied. ACC is synthesized from S-adenosyl-L-methionine (SAM) by ACC synthases (ACSs) and is a critical component in ethylene production. Research has explored its role beyond being an ethylene precursor, suggesting its involvement in plant development, cell wall signaling, and response to environmental stresses (Polko & Kieber, 2019). Furthermore, ACC's transport within plants and its conjugation and metabolism have significant implications for agronomic practices, especially in stress mitigation and improving plant resilience (Vanderstraeten & Van Der Straeten, 2017).
Safety and Hazards
Properties
IUPAC Name |
1-(cyclobutylmethyl)cyclopropane-1-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14O2/c10-8(11)9(4-5-9)6-7-2-1-3-7/h7H,1-6H2,(H,10,11) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQWSAHIVDKBHHH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)CC2(CC2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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